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Compound of Interest

Compound Name: Autophagy activator-1

Cat. No.: B15585303 Get Quote

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Autophagy activator-1 (CAS No. 99174-40-0). The

following guidelines are based on standard laboratory procedures for handling potent small

molecule compounds where a comprehensive Safety Data Sheet (SDS) is not readily available.

A thorough risk assessment should be conducted before beginning any work.

Compound Information
Identifier Value

Product Name Autophagy activator-1

CAS Number 99174-40-0

Molecular Formula C₂₅H₃₂O₈

Molecular Weight 460.52 g/mol

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory to minimize exposure. The

following PPE should be worn at all times when handling Autophagy activator-1.
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Protection Type Specific Equipment Purpose

Hand Protection
Double-gloving with nitrile

gloves.

To prevent skin contact with

the compound. The outer glove

should be changed

immediately upon

contamination.

Eye Protection Chemical safety goggles.

To protect eyes from splashes

or airborne particles of the

compound.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection
A properly fitted N95 or higher-

rated respirator.

To prevent inhalation of the

powdered compound,

especially when weighing or

preparing solutions.

Face Protection A face shield.

To be used in conjunction with

safety goggles, especially

when there is a significant risk

of splashes.

Handling and Storage
Handling:

Work Area: All handling of the solid compound and preparation of solutions should be

conducted in a certified chemical fume hood.

Weighing: Use a balance inside the fume hood or a containment enclosure to minimize the

dispersal of the powdered compound.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing.
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Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.

Storage:

Container: Keep the compound in its original, tightly sealed container.

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Disposal Plan
All waste materials contaminated with Autophagy activator-1 must be treated as hazardous

waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing the compound should be collected in a separate,

labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

chemical waste disposal company, following all local and institutional regulations.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.
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Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill: In case of a spill, evacuate the area and prevent others from entering. Wear

appropriate PPE, including respiratory protection. For a small powder spill, gently cover with

an absorbent material, such as a chemical absorbent pad, and carefully sweep it into a

labeled hazardous waste container. For a liquid spill, absorb with an inert material and place

it in the hazardous waste container. Ventilate the area and wash the spill site after the

material has been removed.

Experimental Workflow and Signaling Pathway
Experimental Workflow: Safe Handling of Autophagy Activator-1
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Caption: Workflow for the safe handling of Autophagy activator-1.
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Signaling Pathway: Simplified Autophagy Induction
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Autophagy Activator-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585303#personal-protective-equipment-for-
handling-autophagy-activator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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